Cas no 2969250-81-3 (1-(4-Bromo-2-fluorophenyl)cyclohexanol)

• Product Name: 1-(4-Bromo-2-fluorophenyl)cyclohexanol
• CAS No: 2969250-81-3
• MF: C₁₂H₁₄BrFO
• MW: 273.141366481781
• CID: 6796920
• PubChem ID: 122471286
• Update Time: 2025-06-28

1-(4-Bromo-2-fluorophenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• MFCD34819576
• SCHEMBL17997260
• 2969250-81-3
• 1-(4-Bromo-2-fluorophenyl)cyclohexanol

• Inchi： 1S/C12H14BrFO/c13-9-4-5-10(11(14)8-9)12(15)6-2-1-3-7-12/h4-5,8,15H,1-3,6-7H2
• InChI Key： LHYWJPSWVLQACT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1(CCCCC1)O

Computed Properties

• Exact Mass: 272.02121g/mol
• Monoisotopic Mass: 272.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-Bromo-2-fluorophenyl)cyclohexanol

Introduction to 1-(4-Bromo-2-fluorophenyl)cyclohexanol (CAS No. 2969250-81-3)

1-(4-Bromo-2-fluorophenyl)cyclohexanol (CAS No. 2969250-81-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-(4-Bromo-2-fluorophenyl)cyclohexanol.

Chemical Structure and Properties

1-(4-Bromo-2-fluorophenyl)cyclohexanol is a cyclic alcohol with a bromo-substituted and fluoro-substituted phenyl group attached to the cyclohexane ring. The presence of these functional groups imparts unique chemical and physical properties to the compound. The bromine atom increases the lipophilicity of the molecule, while the fluorine atom enhances its metabolic stability and bioavailability. These characteristics make 1-(4-Bromo-2-fluorophenyl)cyclohexanol an attractive candidate for drug development.

The molecular formula of 1-(4-Bromo-2-fluorophenyl)cyclohexanol is C₁₃H₁₅BrFO, and its molecular weight is approximately 277.16 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 75-78°C, and it has a boiling point of approximately 300°C at atmospheric pressure.

Synthesis Methods

The synthesis of 1-(4-Bromo-2-fluorophenyl)cyclohexanol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-bromo-2-fluorobenzaldehyde with cyclohexanone in the presence of a reducing agent such as sodium borohydride (NaBH₄). This reaction proceeds via a nucleophilic addition followed by reduction to form the desired alcohol.

An alternative approach involves the use of organometallic reagents such as Grignard reagents or organolithium reagents. For example, 4-bromo-2-fluorobenzyl bromide can be reacted with cyclohexylmagnesium bromide to form the corresponding alkoxide, which is then protonated to yield 1-(4-Bromo-2-fluorophenyl)cyclohexanol. This method offers high yields and good selectivity but requires careful control of reaction conditions to avoid side reactions.

Biological Activities

1-(4-Bromo-2-fluorophenyl)cyclohexanol has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

In cancer research, 1-(4-Bromo-2-fluorophenyl)cyclohexanol has demonstrated promising anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in human breast cancer cells by activating caspase-dependent pathways. Additionally, it has been found to inhibit cell proliferation and migration in colon cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK/ERK.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 1-(4-Bromo-2-fluorophenyl)cyclohexanol make it a valuable candidate for drug development in several therapeutic areas. In the field of inflammation research, this compound could be developed into new anti-inflammatory drugs for treating conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma.

In oncology, 1-(4-Bromo-2-fluorophenyl)cyclohexanol holds promise as a potential anti-cancer agent due to its ability to induce apoptosis and inhibit cell proliferation in various cancer types. Further preclinical studies are needed to evaluate its efficacy and safety profile before advancing to clinical trials.

Beyond inflammation and cancer, there is growing interest in exploring the neuroprotective properties of 1-(4-Bromo-2-fluorophenyl)cyclohexanol. Preliminary studies have shown that it can protect neurons from oxidative stress-induced damage and may have potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects strong> p > < p >While extensive preclinical studies have demonstrated the potential therapeutic benefits of 1-(4-Bromo-2-fluorophenyl)cyclohexanol strong > , clinical trials are necessary to validate these findings in human subjects . Several pharmaceutical companies are currently investigating this compound for various indications , including inflammatory diseases , cancer , and neurodegenerative disorders . p > < p >The successful translation of preclinical data into clinical outcomes will depend on several factors , including optimizing dosing regimens , assessing safety profiles , and identifying biomarkers for patient stratification . Additionally , understanding the mechanism of action of 1-(4-Bromo-2-fluorophenyl)cyclohexanol strong > at a molecular level will be crucial for developing more effective therapies . p > < p >In conclusion ,< strong > 1-(4-Bromo-2-fluorophenyl)cyclohexanol strong > ( CAS No . 2969250 - 81 - 3 ) represents a promising compound with diverse biological activities that warrant further investigation . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry and pharmaceutical development . p > article > < / response >